N-[3-[2-(7-Chloro-6-methyl-5H-pyrazolo[1,5-b][1,2,4]triazol-2-yl)propylsulfamoyl]-4-octoxyphenyl]-2-octoxy-5-(2,4,4-trimethylpentan-2-yl)benzenesulfonamide
N-[3-[2-(7-Chloro-6-methyl-5H-pyrazolo[1,5-b][1,2,4]triazol-2-yl)propylsulfamoyl]-4-octoxyphenyl]-2-octoxy-5-(2,4,4-trimethylpentan-2-yl)benzenesulfonamide
Brand Name:
Vulcanchem
CAS No.:
104660-32-4
VCID:
VC0010301
InChI:
InChI=1S/C44H69ClN6O6S2/c1-10-12-14-16-18-20-26-56-36-24-22-34(44(8,9)31-43(5,6)7)28-38(36)59(54,55)50-35-23-25-37(57-27-21-19-17-15-13-11-2)39(29-35)58(52,53)46-30-32(3)41-47-42-40(45)33(4)48-51(42)49-41/h22-25,28-29,32,46,48,50H,10-21,26-27,30-31H2,1-9H3
SMILES:
CCCCCCCCOC1=C(C=C(C=C1)C(C)(C)CC(C)(C)C)S(=O)(=O)NC2=CC(=C(C=C2)OCCCCCCCC)S(=O)(=O)NCC(C)C3=NN4C(=N3)C(=C(N4)C)Cl
Molecular Formula:
C44H69ClN6O6S2
Molecular Weight:
877.6 g/mol
N-[3-[2-(7-Chloro-6-methyl-5H-pyrazolo[1,5-b][1,2,4]triazol-2-yl)propylsulfamoyl]-4-octoxyphenyl]-2-octoxy-5-(2,4,4-trimethylpentan-2-yl)benzenesulfonamide
CAS No.: 104660-32-4
Main Products
VCID: VC0010301
Molecular Formula: C44H69ClN6O6S2
Molecular Weight: 877.6 g/mol
![N-[3-[2-(7-Chloro-6-methyl-5H-pyrazolo[1,5-b][1,2,4]triazol-2-yl)propylsulfamoyl]-4-octoxyphenyl]-2-octoxy-5-(2,4,4-trimethylpentan-2-yl)benzenesulfonamide - 104660-32-4](/images/no_structure.jpg)
| CAS No. | 104660-32-4 |
|---|---|
| Product Name | N-[3-[2-(7-Chloro-6-methyl-5H-pyrazolo[1,5-b][1,2,4]triazol-2-yl)propylsulfamoyl]-4-octoxyphenyl]-2-octoxy-5-(2,4,4-trimethylpentan-2-yl)benzenesulfonamide |
| Molecular Formula | C44H69ClN6O6S2 |
| Molecular Weight | 877.6 g/mol |
| IUPAC Name | N-[3-[2-(7-chloro-6-methyl-5H-pyrazolo[1,5-b][1,2,4]triazol-2-yl)propylsulfamoyl]-4-octoxyphenyl]-2-octoxy-5-(2,4,4-trimethylpentan-2-yl)benzenesulfonamide |
| Standard InChI | InChI=1S/C44H69ClN6O6S2/c1-10-12-14-16-18-20-26-56-36-24-22-34(44(8,9)31-43(5,6)7)28-38(36)59(54,55)50-35-23-25-37(57-27-21-19-17-15-13-11-2)39(29-35)58(52,53)46-30-32(3)41-47-42-40(45)33(4)48-51(42)49-41/h22-25,28-29,32,46,48,50H,10-21,26-27,30-31H2,1-9H3 |
| Standard InChIKey | GWFHHECJLSVYMI-UHFFFAOYSA-N |
| SMILES | CCCCCCCCOC1=C(C=C(C=C1)C(C)(C)CC(C)(C)C)S(=O)(=O)NC2=CC(=C(C=C2)OCCCCCCCC)S(=O)(=O)NCC(C)C3=NN4C(=N3)C(=C(N4)C)Cl |
| Canonical SMILES | CCCCCCCCOC1=C(C=C(C=C1)C(C)(C)CC(C)(C)C)S(=O)(=O)NC2=CC(=C(C=C2)OCCCCCCCC)S(=O)(=O)NCC(C)C3=NN4C(=N3)C(=C(N4)C)Cl |
| Synonyms | N-[3-[N-[2-(7-Chloro-6-methyl-1H-pyrazolo[1,5-b][1,2,4]triazol-2-yl)propyl]sulfamoyl]-4-(octyloxy)phenyl]-2-(octyloxy)-5-(1,1,3,3-tetramethylbutyl)benzenesulfonamide |
| PubChem Compound | 15131553 |
| Last Modified | Nov 11 2021 |
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